1-(4-(4-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-phenylethanone

• IUPAC Name: 1-[4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C19H18FN3OS/c20-15-7-4-8-16-18(15)21-19(25-16)23-11-9-22(10-12-23)17(24)13-14-5-2-1-3-6-14/h1-8H,9-13H2
• InChI Key: VHFRKJQLQVXRQK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=C(C=CC=C3S2)F)C(=O)CC4=CC=CC=C4
• Molecular Formula: C19H18FN3OS
• Molecular Weight: 355.4 g/mol

Description

1-(4-(4-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-phenylethanone, commonly known as FBTP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. FBTP belongs to the class of benzothiazole-based compounds and has been extensively studied for its ability to modulate various biological processes.

Mechanism of Action

Target of Action

Compounds with similar structures, such as benzothiazole derivatives, have been found to exhibit anti-tubercular activity . They have been shown to inhibit the growth of M. tuberculosis .

Mode of Action

Benzothiazole derivatives, which share a similar structure, have been found to interact with their targets and cause changes that inhibit the growth ofM. tuberculosis .

Biochemical Pathways

Benzothiazole derivatives have been found to affect various biochemical pathways leading to the inhibition ofM. tuberculosis growth .

Pharmacokinetics

Structurally similar compounds, such as 3-(piperazin-1-yl)-1,2-benzothiazole derivatives, have been evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5) . This rule predicts good absorption or permeation by the human body based on certain properties, such as molecular weight, the number of hydrogen bond donors and acceptors, and the calculated Log P.

Result of Action

Benzothiazole derivatives have been found to inhibit the growth ofM. tuberculosis, suggesting that they may have a bacteriostatic or bactericidal effect .

Advantages and Limitations for Lab Experiments

FBTP has several advantages for use in lab experiments, including its high potency, selectivity, and low toxicity. However, its limited solubility in aqueous solutions and poor bioavailability could pose challenges in its application for in vivo studies.

Future Directions

FBTP has shown great promise as a potential therapeutic agent for the treatment of various diseases. Future research could focus on optimizing its pharmacokinetic properties, exploring its mechanism of action in greater detail, and evaluating its efficacy in animal models of disease. Additionally, the development of novel derivatives of FBTP could potentially lead to the discovery of more potent and selective compounds with improved therapeutic properties.

Synthesis Methods

FBTP can be synthesized using a multistep process involving the reaction of 2-phenylethanone with 4-fluorobenzenethiol, followed by the reaction with piperazine. The final product is obtained after purification and characterization using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

FBTP has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antidepressant properties. Several studies have reported the potential of FBTP as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and depression.

Biochemical Analysis

Biochemical Properties

Compounds with similar structures, such as benzothiazole and piperazine derivatives, have been found to exhibit a wide range of biological activities, including antimicrobial, antiviral, and antipsychotic effects . These compounds can interact with various enzymes, proteins, and other biomolecules, influencing their function and the overall biochemical reactions they are involved in .

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For instance, some benzothiazole derivatives have demonstrated cytotoxic activity against certain human tumor cell lines .

Molecular Mechanism

Based on the activities of structurally similar compounds, it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .